2-(4-Methylphenoxy)benzylamine hydrochloride

• IUPAC Name: [2-(4-methylphenoxy)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C14H15NO.ClH/c1-11-6-8-13(9-7-11)16-14-5-3-2-4-12(14)10-15;/h2-9H,10,15H2,1H3;1H
• InChI Key: XMVXIOJPNLJZRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=CC=CC=C2CN.Cl
• Molecular Formula: C14H16ClNO
• DSSTOX Substance ID: DTXSID50590022
• Molecular Weight: 249.73 g/mol
• CAS RN: 1171318-10-7

Description

2-(4-Methylphenoxy)benzylamine hydrochloride, also known as 2-MPAH, is a compound used in scientific research for its wide range of potential applications. It is a white powder with a molecular weight of 297.79 g/mol, and is soluble in water and alcohol. 2-MPAH has a variety of uses in the laboratory, including as a reagent in organic synthesis, as a catalyst in polymerization, and as a stabilizer in the production of pharmaceuticals. This compound has also been studied for its biochemical and physiological effects, and its use as a therapeutic agent. In

Scientific Research Applications

• Synthesis and Chemical Properties :

  • 2-(4-Methylphenoxy)benzylamine derivatives have been used as intermediates in the synthesis of other complex chemical compounds. For instance, these derivatives have been used in the Mannich reaction on phenols or in the reductive alkylation of aldehydes to obtain nitriles, which are further reduced to phenethylamines (Short, Dunnigan, & Ours, 1973).

• Interaction with Other Chemicals :

  • Studies on the interaction of 2-(4-Methylphenoxy)benzylamine derivatives with other elements, like rhodium, reveal interesting coordination behaviors. These interactions have significance in organometallic chemistry, which can be crucial for catalysis and material science applications (Baksi, Acharyya, Dutta, Blake, Drew, & Bhattacharya, 2007).

• Potential Applications in Material Science :

  • The synthesis and characterization of 2-(4-Methylphenoxy)benzylamine derivatives are important for developing new materials. These compounds can be utilized in creating new polymers and coatings with specific properties, such as improved durability or chemical resistance (Ming-ming, 2012).

• Environmental and Health Implications :

  • Research has also been conducted on the transformation products and potential environmental impact of similar compounds when they undergo processes like chlorination. This is particularly relevant for assessing the ecological and health risks associated with these compounds in environments like swimming pools (Sun, Wei, Liu, Geng, Liu, & Du, 2019).

• Applications in Analytical Chemistry :

  • The derivatives of 2-(4-Methylphenoxy)benzylamine have been used in the development of fluoroionophores, which are compounds that can bind to specific metal ions. This property is valuable in analytical chemistry for detecting and measuring the concentration of metals in various samples (Hong, Lin, Hsieh, & Chang, 2012).